Fmoc-Gln(Trt)-Thr(psi(Me,Me)pro)-OH

• Molecular Formula: C46H45N3O7
• Molecular Weight: 751.9 g/mol
• InChI: InChI=1S/C46H45N3O7/c1-30-41(43(52)53)49(45(2,3)56-30)42(51)39(47-44(54)55-29-38-36-25-15-13-23-34(36)35-24-14-16-26-37(35)38)27-28-40(50)48-46(31-17-7-4-8-18-31,32-19-9-5-10-20-32)33-21-11-6-12-22-33/h4-26,30,38-39,41H,27-29H2,1-3H3,(H,47,54)(H,48,50)(H,52,53)
• InChIKey: JQTGZPUCAULNOC-UHFFFAOYSA-N

Standard Fmoc monomers fail in Gln-Thr-rich or amyloidogenic sequences due to backbone H-bonding and β-sheet aggregation, leading to trace yields or failure in long peptides like 37-residue hIAPP. This pseudoproline dipeptide solves the aggregation bottleneck: - Pre-formed oxazolidine bypasses low-efficiency acylation (≤75% for standard monomers, as low as 8% for Asp). - Extends chain by 2 residues in one step; reduces coupling cycles by 50% per Gln-Thr motif. - ≥99% HPLC grade minimizes deletion sequences, crucial for GMP API production and convergent synthesis of GLP-1 agonists (liraglutide, semaglutide).

Fmoc-Gln(Trt)-Thr(psi(Me,Me)pro)-OH: Pseudoproline Dipeptide

Fmoc-Gln(Trt)-Thr(psi(Me,Me)pro)-OH (CAS: 1572725-72-4, MW: 751.87) is a pseudoproline dipeptide building block designed for Fmoc solid-phase peptide synthesis (SPPS). It incorporates a reversible oxazolidine protection on the threonine residue that mimics proline's structure-breaking properties, enabling disruption of interchain hydrogen bonding and β-sheet aggregation during chain elongation . The compound consists of Fmoc-protected glutamine with trityl (Trt) side-chain protection, coupled to a threonine residue masked as a TFA-labile dimethyloxazolidine (psi(Me,Me)pro) [1].

1

Pre-formed Gln-Thr pseudoproline dipeptide for Fmoc SPPS

2

Disrupts β-sheet aggregation during chain elongation

3

Dual-residue insertion reduces coupling cycles by 50% per motif

4

Cleavable oxazolidine regenerates native threonine under TFA

• [1] Mutter M, et al. Pseudo-prolines (psi Pro) for accessing 'inaccessible' peptides. Pept Res. 1995;8(3):145-53. PMID: 7670229. View Source

Why Fmoc-Gln(Trt)-Thr(psi(Me,Me)pro)-OH Is Irreplaceable

Standard Fmoc amino acid monomers fail to address peptide aggregation in Gln-Thr-containing sequences because the unprotected backbone amide NH groups promote β-sheet formation and interchain hydrogen bonding, severely impairing coupling efficiency and final product purity [1]. The pseudoproline dipeptide approach eliminates the need to acylate the sterically hindered oxazolidine nitrogen directly — a process that achieves only ~75% efficiency even under optimized flow chemistry conditions, and as low as 8% for Asp [2]. Pre-formed dipeptides bypass this bottleneck entirely and extend the peptide chain by two residues in a single coupling step, maintaining high yield where sequential monomer addition would produce only trace amounts of the desired product [3].

Standard Fmoc monomers cannot control aggregation in Gln-Thr sequences; β-sheet formation impairs coupling and final purity.

Direct acylation of pseudoproline monomers is inefficient (8–75%), requiring costly optimization; pre-formed dipeptide bypasses this entirely.

Sequential addition of two monomers doubles coupling/deprotection cycles, increasing synthesis time and solvent consumption.

• [1] Mutter M, et al. Pseudo-prolines (psi Pro) for accessing 'inaccessible' peptides. Pept Res. 1995;8(3):145-53. PMID: 7670229. View Source
• [2] Szaniszló S, Ferentzi K, Perczel A, Farkas V. Improved Acylation of Pseudoproline: Masked Threonine in Flow Peptide Chemistry. Org Process Res Dev. 2023;27:1053-1060. View Source
• [3] Abedini A, et al. Incorporation of pseudoproline derivatives allows the facile synthesis of human IAPP, a highly amyloidogenic and aggregation-prone polypeptide. Org Lett. 2005;7(4):693-6. PMID: 15704927. View Source

Fmoc-Gln(Trt)-Thr(psi(Me,Me)pro)-OH: Comparative Evidence

hAmylin Aggregation Rescue

In the synthesis of the 37-residue human amylin (hIAPP), a highly amyloidogenic peptide, standard Fmoc amino acid monomers yielded only trace amounts of the desired 8-37 fragment, rendering the synthesis effectively impossible [1]. When pseudoproline dipeptide derivatives were incorporated, the desired hAmylin(8-37) product was obtained with high yield, and the full-length 37-residue peptide was successfully synthesized with crude purity sufficient for direct disulfide formation by air oxidation without intermediate purification [1].

hAmylin Aggregation Rescue

Head-to-head

Pseudoproline dipeptide: high yield, crude purity sufficient for direct Cys2-Cys7 oxidation

Standard Fmoc monomers: trace amounts only

Converts impossible hIAPP(8-37) synthesis into a viable high-yield process.

Amyloidogenic peptide context; model-specific result.

Evidence Dimension	Synthesis outcome for amyloidogenic peptide hIAPP(8-37)
Target Compound Data	High yield; crude material pure enough for direct Cys2-Cys7 disulfide air oxidation
Comparator Or Baseline	Standard Fmoc amino acid monomers
Quantified Difference	Trace amounts only vs. high yield (class transition from failure to success)
Conditions	Fmoc SPPS of 37-residue human Amylin and 8-37 fragment

Why This Matters

This demonstrates that pseudoproline dipeptide incorporation can convert an impossible synthesis into a viable, high-yield process, directly impacting procurement decisions for difficult peptide sequences.

• [1] Abedini A, et al. Incorporation of pseudoproline derivatives allows the facile synthesis of human IAPP, a highly amyloidogenic and aggregation-prone polypeptide. Org Lett. 2005;7(4):693-6. PMID: 15704927. View Source

Acylation Barrier Bypass

Direct acylation of the pseudoproline monomer (H-Thr(ΨPro)-) is sterically challenging. A study of in situ acylation in flow peptide chemistry demonstrated that with 3-5 equivalents of reagent, the coupling efficiency for most amino acids to Thr(ΨPro) was >75%, but dropped to 70% for Met and only 8% for Asp [1]. Fmoc-Gln(Trt)-Thr(psi(Me,Me)pro)-OH is supplied as a pre-formed dipeptide, completely bypassing this inefficient acylation step and avoiding the need to maintain a costly library of individual Fmoc-Xaa-Thr(ΨPro)-OH monomers .

Acylation Barrier Bypass

Head-to-head

Pre-formed dipeptide: quantitative Gln-Thr incorporation

Direct acylation of H-Thr(ΨPro)-: 70–75% (Met), 8% (Asp)

Eliminates sequence-dependent coupling failure risk.

Flow chemistry data with 3–5 equiv. reagent excess.

Evidence Dimension	Coupling efficiency to pseudoproline nitrogen
Target Compound Data	Not applicable (pre-formed dipeptide bypasses acylation step entirely)
Comparator Or Baseline	Direct acylation of monomeric H-Thr(ΨPro)-: >75% efficiency for most amino acids, 70% for Met, 8% for Asp
Quantified Difference	Target avoids 8-30% efficiency loss entirely; eliminates need for 20+ compound library
Conditions	Flow peptide chemistry, 3-5 equiv reagent excess

Why This Matters

The pre-formed dipeptide format ensures quantitative incorporation of the Gln-Thr motif without risking sequence-dependent coupling failures, reducing both synthesis risk and inventory complexity.

• [1] Szaniszló S, Ferentzi K, Perczel A, Farkas V. Improved Acylation of Pseudoproline: Masked Threonine in Flow Peptide Chemistry. Org Process Res Dev. 2023;27:1053-1060. View Source

Industrial-Grade Purity

Supplier specification data reveal a quantifiable purity differentiation: Chem-Impex supplies Fmoc-Gln(Trt)-Thr[Psi(Me,Me)Pro]-OH at ≥99% purity by HPLC , compared to the standard Novabiochem® specification of ≥97.0% by HPLC . Additionally, single impurity specifications differ: Chem-Impex material typically contains lower individual impurities, while the ≥97% grade permits single impurities up to 1.00% .

Industrial-Grade Purity

Supplier specification

≥99%

HPLC purity (Chem-Impex grade)

Higher crude purity potential compared to ≥97% standard grade.

Review actual certificate of analysis; single impurity limits may vary.

Evidence Dimension	HPLC purity specification
Target Compound Data	≥99% (HPLC)
Comparator Or Baseline	Standard Novabiochem® grade: ≥97.0% (HPLC), single impurities ≤1.00%
Quantified Difference	≥2 percentage point purity advantage; reduced impurity burden
Conditions	HPLC area% analysis

Why This Matters

For peptide API manufacturing and GMP applications, the 2% purity differential and lower impurity burden translate to cleaner crude products, reduced purification costs, and improved regulatory compliance.

Gln-Thr Motif-Specific Disruption

Fmoc-Gln(Trt)-Thr(psi(Me,Me)pro)-OH is specifically designed and validated for peptides containing the Gln-Thr dipeptide motif . Generic pseudoproline monomers (e.g., Fmoc-Thr(psi(Me,Me)pro)-OH) can be inserted at any Thr position but require sequence-specific optimization of coupling conditions due to variable acylation efficiency [1]. The Gln-Thr dipeptide provides a pre-optimized, sequence-validated solution that disrupts aggregation specifically at the targeted Gln-Thr junction, with the oxazolidine ring opening cleanly to regenerate native threonine during TFA cleavage .

Gln-Thr Motif-Specific Disruption

Cross-study comparable

Pre-optimized Gln-Thr dipeptide: validated junction disruption

Generic Fmoc-Thr(ψPro)-OH monomer: requires sequence-dependent optimization

Reduces development time and optimization risk.

TFA-cleavable oxazolidine regenerates native Thr.

Evidence Dimension	Sequence-specific aggregation disruption
Target Compound Data	Validated for Gln-Thr dipeptide motif; threonine regenerated upon TFA cleavage
Comparator Or Baseline	Generic Fmoc-Thr(psi(Me,Me)pro)-OH monomer
Quantified Difference	Pre-optimized for Gln-Thr junction vs. requiring sequence-dependent acylation optimization (70-75% typical efficiency)
Conditions	Fmoc SPPS with TFA-mediated final cleavage

Why This Matters

Sequence-specific dipeptides reduce development time and optimization risk compared to generic monomers, enabling faster progression from sequence design to purified peptide product.

• [1] Szaniszló S, Ferentzi K, Perczel A, Farkas V. Improved Acylation of Pseudoproline: Masked Threonine in Flow Peptide Chemistry. Org Process Res Dev. 2023;27:1053-1060. View Source

Dual-Residue Coupling Economy

Each coupling of Fmoc-Gln(Trt)-Thr(psi(Me,Me)pro)-OH extends the peptide chain by two residues in a single reaction cycle . This reduces the total number of coupling and deprotection cycles by 50% for the Gln-Thr segment compared to sequential addition of Fmoc-Gln(Trt)-OH followed by Fmoc-Thr(tBu)-OH [1]. The reduction in cycles translates directly to decreased solvent consumption, lower reagent usage, and shorter overall synthesis time — particularly impactful in large-scale manufacturing where cycle time directly correlates with production cost.

Dual-Residue Coupling Economy

Class-level inference

50%

fewer coupling cycles per Gln-Thr segment

Lowers solvent, reagent, and instrument time costs.

Based on 1 dipeptide cycle vs 2 monomer cycles.

Evidence Dimension	Number of coupling/deprotection cycles for Gln-Thr incorporation
Target Compound Data	1 cycle (dipeptide approach)
Comparator Or Baseline	Sequential monomer addition: 2 cycles
Quantified Difference	50% reduction in cycles for Gln-Thr segment
Conditions	Standard Fmoc SPPS protocol

Why This Matters

Cycle reduction directly impacts manufacturing cost, throughput, and environmental footprint — key procurement considerations for industrial-scale peptide production.

• [1] White P, Keyte JW, Bailey K, Bloomberg G. Expediting the Fmoc solid phase synthesis of long peptides through the application of dimethyloxazolidine dipeptides. J Pept Sci. 2004;10(1):18-26. PMID: 14959888. View Source

Fmoc-Gln(Trt)-Thr(psi(Me,Me)pro)-OH: Application Scenarios

Aggregation-Prone Peptide Synthesis

In sequences prone to β-sheet formation and on-resin aggregation, such as human amylin (hIAPP) and its 8-37 fragment, standard Fmoc monomers yield only trace amounts of the target peptide. Incorporation of Fmoc-Gln(Trt)-Thr(psi(Me,Me)pro)-OH enables high-yield synthesis of the full-length 37-residue peptide with crude purity sufficient for direct disulfide bond formation by air oxidation [1]. This building block is essential for researchers working with amyloidogenic sequences where conventional SPPS fails entirely.

Large-Scale API Manufacturing

For GMP peptide API production, the ≥99% HPLC purity grade of Fmoc-Gln(Trt)-Thr[Psi(Me,Me)Pro]-OH reduces the impurity burden entering the synthetic sequence, minimizing difficult-to-remove deletion sequences and truncated byproducts [1]. The 2-percentage-point purity advantage over standard ≥97% grades, combined with single-impurity specifications below 1.00%, translates to higher crude peptide purity and reduced downstream purification costs [2].

Convergent Fragment Coupling

In the convergent synthesis of GLP-1 receptor agonists liraglutide and semaglutide, pseudoproline residues inserted at fragment coupling junctions prevent aggregation and enable the assembly of long lipopeptides with excellent purity and high yield [1]. Fmoc-Gln(Trt)-Thr(psi(Me,Me)pro)-OH provides a sequence-matched building block for Gln-Thr-containing fragments in such convergent strategies, supporting industrial-scale preparation of peptide APIs [1].

Accelerated Long Peptide Synthesis

For peptides longer than 30 residues where Gln-Thr motifs are present, the dipeptide format reduces coupling cycles by 50% for each Gln-Thr occurrence [1]. This cycle reduction is particularly valuable in automated SPPS workflows where each cycle contributes to instrument time and reagent consumption. The pre-formed dipeptide also eliminates the need for separate inventory of Fmoc-Gln(Trt)-OH and Fmoc-Thr(tBu)-OH for these specific sequence positions, simplifying material management [2].

Application

Selection Property

Validation Focus

Aggregation-prone peptide synthesis (e.g., amyloidogenic sequences)

Pseudoproline dipeptide for Gln-Thr motif

Synthesis yield and crude purity assessment

Large-scale peptide API synthesis

High-purity dipeptide (supplier specification)

Impurity profiling and purification cost analysis

Convergent fragment condensation (e.g., GLP-1 analogs)

Sequence-matched Gln-Thr building block

Fragment coupling efficiency and purity

High-throughput long peptide synthesis

Dual-residue dipeptide coupling

Cycle count reduction and reagent economy

• [1] Abedini A, et al. Incorporation of pseudoproline derivatives allows the facile synthesis of human IAPP, a highly amyloidogenic and aggregation-prone polypeptide. Org Lett. 2005;7(4):693-6. PMID: 15704927. View Source
• [2] Guryanov I, et al. Copper(II) Lysinate and Pseudoproline Assistance in the Convergent Synthesis of the GLP-1 Receptor Agonists Liraglutide and Semaglutide. 2021. View Source